Cas no 102207-68-1 (4-Pyrimidinamine,5-butyl-6-chloro-2-methyl-)

4-Pyrimidinamine,5-butyl-6-chloro-2-methyl- structure
102207-68-1 structure
Product Name:4-Pyrimidinamine,5-butyl-6-chloro-2-methyl-
CAS No:102207-68-1
MF:C9H14ClN3
MW:199.680560588837
CID:190502
PubChem ID:3025147
Update Time:2025-04-19

4-Pyrimidinamine,5-butyl-6-chloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinamine,5-butyl-6-chloro-2-methyl-
    • 5-butyl-6-chloro-2-methylpyrimidin-4-amine
    • 4-Amino-5-butyl-6-chloro-2-methylpyrimidine
    • 102207-68-1
    • BRN 0150506
    • 4-25-00-02238 (Beilstein Handbook Reference)
    • DTXSID30144789
    • Pyrimidine, 4-amino-5-butyl-6-chloro-2-methyl-
    • Inchi: 1S/C9H14ClN3/c1-3-4-5-7-8(10)12-6(2)13-9(7)11/h3-5H2,1-2H3,(H2,11,12,13)
    • InChI Key: GKQYZHWWZGNONQ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(N)=NC(C)=N1)CCCC

Computed Properties

  • Exact Mass: 199.08782
  • Monoisotopic Mass: 199.0876252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 51.8
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